Cas no 2229605-14-3 (5-(1-ethyl-1H-imidazol-2-yl)-1,2-oxazol-3-amine)

• Product Name: 5-(1-ethyl-1H-imidazol-2-yl)-1,2-oxazol-3-amine
• CAS No: 2229605-14-3
• MF: C₈H₁₀N₄O
• MW: 178.191200733185
• CID: 5867685
• PubChem ID: 165704083
• Update Time: 2025-08-04

5-(1-ethyl-1H-imidazol-2-yl)-1,2-oxazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-(1-ethyl-1H-imidazol-2-yl)-1,2-oxazol-3-amine
• 2229605-14-3
• EN300-1776786

• Inchi： 1S/C8H10N4O/c1-2-12-4-3-10-8(12)6-5-7(9)11-13-6/h3-5H,2H2,1H3,(H2,9,11)
• InChI Key： CXZDLXRSWAZDTO-UHFFFAOYSA-N
• SMILES： O1C(=CC(N)=N1)C1=NC=CN1CC

Computed Properties

• Exact Mass: 178.08546096g/mol
• Monoisotopic Mass: 178.08546096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 69.9Ų

Additional information on 5-(1-ethyl-1H-imidazol-2-yl)-1,2-oxazol-3-amine

5-(1-Ethyl-1H-imidazol-2-yl)-1,2-Oxazol-3-Amine: A Comprehensive Overview

5-(1-Ethyl-1H-imidazol-2-yl)-1,2-Oxazol-3-Amine, also known by its CAS number 2229605-14-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule combines the structural features of an imidazole ring and an oxazole ring, making it a unique candidate for various applications. The imidazole moiety, with its nitrogen atoms at positions 1 and 3, contributes to the compound's ability to engage in hydrogen bonding and other non-covalent interactions. Meanwhile, the oxazole ring introduces additional electronic and steric properties that enhance its versatility in chemical reactions and biological systems.

The synthesis of 5-(1-Ethyl-1H-imidazol-2-yl)-1,2-Oxazol-3-Amine typically involves a multi-step process that begins with the preparation of the imidazole derivative. Recent advancements in catalytic methods have enabled more efficient pathways for constructing such heterocyclic compounds. For instance, researchers have employed transition metal catalysts to facilitate the coupling reactions necessary for forming the imidazole ring. These methods not only improve yield but also reduce reaction times, making them more suitable for large-scale production.

In terms of pharmacological activity, 5-(1-Ethyl-1H-imidazol-2-Yl)-1,2-Oxazol-3-Amine has shown promise in several areas. Studies have demonstrated its potential as a modulator of ion channels, which are critical targets in the treatment of neurological disorders such as epilepsy and chronic pain. The compound's ability to interact with voltage-gated sodium channels suggests it could serve as a lead compound for developing new antiepileptic drugs. Additionally, its activity against certain kinase enzymes highlights its potential role in anticancer therapies.

The structural flexibility of 5-(1-Ethyl)-Imidazol-based compounds allows for extensive modification to optimize their pharmacokinetic properties. Recent research has focused on improving bioavailability by modifying the ethyl group attached to the imidazole ring. For example, substituting the ethyl group with longer alkyl chains or introducing functional groups such as hydroxyl or methoxy groups has been shown to enhance solubility and absorption in vivo.

In conclusion, 5-(1-Ethyl)-Imidazol-Oxazole Derivative represents a valuable addition to the arsenal of heterocyclic compounds with diverse applications. Its unique structure and promising pharmacological profile make it a subject of ongoing research interest. As new synthetic methods and biological insights continue to emerge, this compound is poised to play an increasingly important role in drug discovery and development.